Cas no 2228385-71-3 (methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228385-71-3
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 6162623
• PubChem ID: 165966514
• Update Time: 2025-07-19

methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate
• 2228385-71-3
• EN300-1794170

• Inchi： 1S/C14H20O3/c1-9-6-7-10(2)11(8-9)14(3,4)12(15)13(16)17-5/h6-8,12,15H,1-5H3
• InChI Key： WGMYQOOQZOJYIX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate

Introduction to Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2228385-71-3)

Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228385-71-3, exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate consists of a phenyl ring substituted with two methyl groups at the 2 and 5 positions, combined with a butanoate ester moiety featuring a hydroxyl group. This arrangement contributes to its distinct chemical reactivity and potential biological activity. The presence of both hydrophobic and hydrophilic regions in its structure allows for interactions with a wide range of biological targets, making it a promising intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The 2,5-dimethylphenyl group is particularly noteworthy, as it is often found in bioactive molecules that exhibit properties such as anti-inflammatory, analgesic, and neuroprotective effects. Researchers have been investigating how variations in this motif can influence the overall activity and selectivity of potential drug candidates.

One of the most compelling aspects of Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules through various functional group transformations. For instance, the hydroxyl group can be easily modified to introduce other functionalities, while the ester moiety can be hydrolyzed or transesterified to alter the compound's properties. These characteristics make it an attractive choice for medicinal chemists looking to develop novel therapeutic agents.

The pharmaceutical industry has been increasingly focusing on developing treatments for neurological disorders, where compounds with phenyl-based structures have shown promise. The 2,5-dimethylphenyl moiety is known to interact with specific receptors and enzymes involved in neurodegenerative diseases, making it a key structural element in drug design. Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate could potentially be used to develop new drugs that target these pathways.

In addition to its pharmaceutical applications, this compound has also been explored in materials science and industrial chemistry. Its unique structure allows for interesting applications in polymer synthesis and as an intermediate in the production of specialty chemicals. The ability to modify its functional groups makes it a versatile tool for researchers working on advanced materials and chemical processes.

The synthesis of Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate involves multi-step organic reactions that highlight the compound's complexity and the skill required to produce it on an industrial scale. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Ongoing research into this compound continues to reveal new possibilities for its use in drug development. Studies have shown that modifications to the phenyl ring can significantly alter its biological activity, suggesting that Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate could be a valuable scaffold for designing next-generation therapeutics. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying new derivatives with enhanced potency and reduced side effects.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and biodegradable materials. Its structural features make it suitable for developing environmentally friendly products that meet the growing demand for sustainable solutions. The ability to fine-tune its properties through chemical modifications opens up numerous possibilities for innovation across multiple industries.

In conclusion, Methyl 3-(2,5-dimethylphenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2228385-71-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial chemistry. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.